Cas no 866612-92-2 (Bicyclo[1.1.1]pentane-2-carboxaldehyde)

Bicyclo[1.1.1]pentane-2-carboxaldehyde structure
866612-92-2 structure
Product Name:Bicyclo[1.1.1]pentane-2-carboxaldehyde
CAS No:866612-92-2
MF:C6H8O
MW:96.127121925354
CID:4260982
PubChem ID:86076173
Update Time:2025-04-24

Bicyclo[1.1.1]pentane-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[1.1.1]pentane-2-carboxaldehyde
    • 866612-92-2
    • AT28812
    • BICYCLO[1.1.1]PENTANE-2-CARBALDEHYDE
    • Inchi: 1S/C6H8O/c7-3-6-4-1-5(6)2-4/h3-6H,1-2H2
    • InChI Key: DHTBLLDMFKGNBU-UHFFFAOYSA-N
    • SMILES: C12CC(C1)C2C=O

Computed Properties

  • Exact Mass: 96.057514874Da
  • Monoisotopic Mass: 96.057514874Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 90.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 17.1Ų
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